5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine

• IUPAC Name: 5-methyl-2-propan-2-yl-1,2,4-triazol-3-amine
• InChI: InChI=1S/C6H12N4/c1-4(2)10-6(7)8-5(3)9-10/h4H,1-3H3,(H2,7,8,9)
• InChI Key: LMWAPOPZFSGKGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)N)C(C)C
• Molecular Formula: C6H12N4
• Molecular Weight: 140.19 g/mol

Description

5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine, also known as MPA-TA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a triazole derivative that has shown promising results in different studies, making it an attractive compound for further investigation.

Mechanism of Action

The mechanism of action of 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. It is also thought to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as topoisomerase II, which is involved in DNA replication. 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine has also been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine is its potential as an anti-cancer agent. It has been shown to inhibit the growth of cancer cells, making it a promising compound for further investigation. However, one of the limitations of 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine is its limited solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine. One area of investigation is the development of 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine derivatives that have improved solubility in water. Another area of research is the investigation of 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine's potential as an anti-cancer agent in combination with other drugs. Additionally, further studies are needed to understand the mechanism of action of 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine and its effects on different types of cancer cells.

Synthesis Methods

The synthesis of 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine involves the reaction of 5-methyl-1H-1,2,4-triazole-3-carboxylic acid with isobutylamine. This reaction results in the formation of 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine as a white solid, which can be purified through recrystallization.

Scientific Research Applications

5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine has been widely used in scientific research due to its potential applications in various fields. One of the most significant applications of 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine is in the field of medicinal chemistry, where it has been investigated for its potential as an anti-cancer agent. Studies have shown that 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine can inhibit the growth of cancer cells, making it a promising compound for further investigation.